Cas no 921797-30-0 (4-(4-fluorobenzenesulfonyl)-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbutanamide)

• Product Name: 4-(4-fluorobenzenesulfonyl)-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbutanamide
• CAS No: 921797-30-0
• MF: C₂₂H₁₉FN₂O₅S₂
• MW: 474.525066614151
• CID: 6031734
• PubChem ID: 41645318
• Update Time: 2025-11-06

4-(4-fluorobenzenesulfonyl)-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorobenzenesulfonyl)-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbutanamide
• 4-(4-fluorophenyl)sulfonyl-N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]butanamide
• AKOS024631378
• 4-((4-fluorophenyl)sulfonyl)-N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)butanamide
• F2252-0157
• 921797-30-0
• 4-(4-fluorobenzenesulfonyl)-N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]butanamide

• Inchi： 1S/C22H19FN2O5S2/c1-29-18-5-2-4-14-12-19(30-21(14)18)17-13-31-22(24-17)25-20(26)6-3-11-32(27,28)16-9-7-15(23)8-10-16/h2,4-5,7-10,12-13H,3,6,11H2,1H3,(H,24,25,26)
• InChI Key： JTZMEKOOIBXOGS-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC3=CC=CC(OC)=C3O2)=CS1)(=O)CCCS(C1=CC=C(F)C=C1)(=O)=O

Computed Properties

• Exact Mass: 474.07194222g/mol
• Monoisotopic Mass: 474.07194222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 4-(4-fluorobenzenesulfonyl)-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbutanamide

Research Briefing on 4-(4-fluorobenzenesulfonyl)-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbutanamide (CAS: 921797-30-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 4-(4-fluorobenzenesulfonyl)-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbutanamide (CAS: 921797-30-0) as a promising therapeutic agent. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in targeting specific biological pathways. The following briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

The synthesis of 4-(4-fluorobenzenesulfonyl)-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbutanamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for its application in drug development. The compound's structure, featuring a fluorobenzenesulfonyl group and a benzofuran-thiazole core, is believed to contribute to its bioactivity, particularly in modulating enzyme activity and protein-protein interactions.

In vitro and in vivo studies have demonstrated that 4-(4-fluorobenzenesulfonyl)-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbutanamide exhibits potent inhibitory effects on specific kinases and proteases, which are implicated in various disease states, including cancer and inflammatory disorders. For instance, recent research published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the activity of a key kinase involved in tumor proliferation, with an IC50 value in the nanomolar range. These findings underscore its potential as a lead compound for further drug development.

Furthermore, pharmacokinetic studies have revealed favorable properties of 4-(4-fluorobenzenesulfonyl)-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbutanamide, including good oral bioavailability and metabolic stability. These attributes are essential for its transition from preclinical to clinical studies. However, challenges such as off-target effects and potential toxicity profiles require further investigation to ensure its safety and efficacy in human trials.

In conclusion, 4-(4-fluorobenzenesulfonyl)-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbutanamide (CAS: 921797-30-0) represents a promising candidate in the field of medicinal chemistry. Its unique structural and functional properties, combined with its demonstrated bioactivity, make it a valuable subject for ongoing and future research. Continued efforts to elucidate its mechanism of action and optimize its therapeutic profile will be critical in advancing this compound toward clinical applications.